Cas no 80020-23-1 (1,3-dimethyl-7-{[4-(morpholin-4-ylmethyl)-1,3-dioxolan-2-yl]methyl}-3,7-dihydro-1H-purine-2,6-dione)

• Product name: 1,3-dimethyl-7-{[4-(morpholin-4-ylmethyl)-1,3-dioxolan-2-yl]methyl}-3,7-dihydro-1H-purine-2,6-dione
• CAS No: 80020-23-1
• MF: C₁₆H₂₃N₅O₅
• Molecular Weight: 365.3843
• CID: 1803068
• PubChem ID: 3061950

1,3-dimethyl-7-{[4-(morpholin-4-ylmethyl)-1,3-dioxolan-2-yl]methyl}-3,7-dihydro-1H-purine-2,6-dione Properties

Names and Identifiers

• 1,3-dimethyl-7-{[4-(morpholin-4-ylmethyl)-1,3-dioxolan-2-yl]methyl}-3,7-dihydro-1H-purine-2,6-dione
• 1,3-dimethyl-7-[[4-(morpholin-4-ylmethyl)-1,3-dioxolan-2-yl]methyl]purine-2,6-dione
• 1,3-Dimethyl-7-((4-(morpholinomethyl)-1,3-dioxolan-2-yl)methyl)-1H-purine-2,6(3H,7H)-dione
• 4-Morpholinomethyl-2-(7'-theophyllinylmethyl)-dioxolane
• DTXSID301000913
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-((4-(4-morpholinylmethyl)-1,3-dioxolan-2-yl)methyl)-
• 1,3-Dimethyl-7-({4-[(morpholin-4-yl)methyl]-1,3-dioxolan-2-yl}methyl)-3,7-dihydro-1H-purine-2,6-dione
• 80020-23-1

• Inchi： InChI=1S/C16H23N5O5/c1-18-14-13(15(22)19(2)16(18)23)21(10-17-14)8-12-25-9-11(26-12)7-20-3-5-24-6-4-20/h10-12H,3-9H2,1-2H3
• InChIKey： PASPNMNFZXXSGT-UHFFFAOYSA-N
• SMILES： CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC3OCC(O3)CN4CCOCC4

Computed Properties

• 精确分子量: 365.16991885g/mol
• 同位素质量: 365.16991885g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 7
• 重原子数量: 26
• 可旋转化学键数量: 4
• 复杂度: 557
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 2
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 89.4Ų
• XLogP3: -1.1